Cas no 1713713-48-4 (2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester)

2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester structure
1713713-48-4 structure
Product Name:2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester
CAS No:1713713-48-4
MF:C10H11F2NO2
MW:215.19664978981
CID:4811781
Update Time:2023-08-19

2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester
    • Ethyl 2-(difluoromethyl)-6-methylpyridine-3-carboxylate
    • Inchi: 1S/C10H11F2NO2/c1-3-15-10(14)7-5-4-6(2)13-8(7)9(11)12/h4-5,9H,3H2,1-2H3
    • InChI Key: NENPKFYVTVFWMS-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OCC)=CC=C(C)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.2

2-Difluoromethyl-6-methyl-nicotinic acid ethyl ester Pricemore >>

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